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Abstract
Tribromoethanol, widely known by its former trade name Avertin®, is an injectable anesthetic

commonly used for short-term surgical procedures in laboratory rodents. The safety and

efficacy of tribromoethanol are entirely dependent on the meticulous preparation and storage

of the anesthetic solution. Improper handling leads to its degradation into highly toxic

byproducts—dibromoacetaldehyde and hydrobromic acid—which can cause severe peritonitis,

intestinal ileus, and mortality in animals.[1][2][3] This guide provides a detailed, scientifically-

grounded protocol for preparing a stable tribromoethanol stock solution and outlines critical

procedures for its storage and quality control to ensure animal welfare and the integrity of

research outcomes.

Introduction: The Imperative of Chemical Stability
2,2,2-Tribromoethanol is a halogenated alcohol that induces general anesthesia by acting as

a positive allosteric modulator of GABA-A and glycine receptors, enhancing inhibitory

neurotransmission.[4] For administration, it is dissolved in tert-amyl alcohol (2-methyl-2-

butanol) to form a concentrated stock solution, which is then diluted to a working concentration

with a sterile physiological diluent.

The stability of the tribromoethanol molecule is paramount. It is susceptible to degradation

when exposed to heat, light, and oxygen.[2][5] This degradation pathway is irreversible and
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yields two principal toxic compounds:

Dibromoacetaldehyde: A potent tissue irritant.

Hydrobromic Acid (HBr): A strong acid that causes a significant drop in the solution's pH.

The administration of a degraded solution is a primary cause of adverse events.[3][6] The

resulting acidic and irritating solution can lead to severe chemical peritonitis.[6][7] Therefore,

adherence to strict preparation and storage protocols is a fundamental requirement for the

ethical and valid use of this compound in research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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